Cas no 24428-81-7 (3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-(3-oxo-2-phenyl-1-buten-1-yl)-2-phenyl-)

3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-(3-oxo-2-phenyl-1-buten-1-yl)-2-phenyl- structure
24428-81-7 structure
Product Name:3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-(3-oxo-2-phenyl-1-buten-1-yl)-2-phenyl-
CAS No:24428-81-7
MF:C21H20N2O2
MW:332.395705223084
CID:278933
PubChem ID:6433855
Update Time:2025-04-19

3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-(3-oxo-2-phenyl-1-buten-1-yl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-(3-oxo-2-phenyl-1-buten-1-yl)-2-phenyl-
    • 1,5-dimethyl-4-[(Z)-3-oxo-2-phenylbut-1-enyl]-2-phenylpyrazol-3-one
    • 4-(beta-Acetylstyryl)antipyrine
    • 1-Phenyl-2,3-dimethyl-4-(beta-phenyl-beta-acetyl)vinylpyrazol-5-one
    • BRN 0832328
    • 24428-81-7
    • ANTIPYRINE, 4-(beta-ACETYLSTYRYL)-
    • Inchi: 1S/C21H20N2O2/c1-15-19(14-20(16(2)24)17-10-6-4-7-11-17)21(25)23(22(15)3)18-12-8-5-9-13-18/h4-14H,1-3H3/b20-14+
    • InChI Key: SWMJEUGFIOJIHF-XSFVSMFZSA-N
    • SMILES: O=C1C(/C=C(\C(C)=O)/C2C=CC=CC=2)=C(C)N(C)N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 332.1526
  • Monoisotopic Mass: 332.152478
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 593
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 40.6

Experimental Properties

  • Density: 1.22
  • Boiling Point: 487.7°Cat760mmHg
  • Flash Point: 209.1°C
  • Refractive Index: 1.653
  • PSA: 40.62

3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-(3-oxo-2-phenyl-1-buten-1-yl)-2-phenyl- Related Literature

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